2-methoxy-N-[2-(4-morpholinyl)ethyl]-5-(4-morpholinylsulfonyl)benzamide

• Molecular Formula: C18H27N3O6S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-methoxy-N-(2-morpholin-4-ylethyl)-5-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C18H27N3O6S/c1-25-17-3-2-15(28(23,24)21-8-12-27-13-9-21)14-16(17)18(22)19-4-5-20-6-10-26-11-7-20/h2-3,14H,4-13H2,1H3,(H,19,22)
• InChI Key: JLWAIJZCAZFWOF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C(=O)NCCN3CCOCC3

Description

2-methoxy-N-[2-(4-morpholinyl)ethyl]-5-(4-morpholinylsulfonyl)benzamide, also known as N-(2-(4-morpholinyl)ethyl)-5-(2-methoxy-5-(4-morpholinylsulfonyl)phenyl)-1H-pyrrole-3-carboxamide, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "EMD 1214063" and belongs to the class of benzamide derivatives.

Mechanism of Action

The exact mechanism of action of EMD 1214063 is not fully understood. However, it is believed to work by inhibiting the activity of a protein called heat shock protein 90 (Hsp90). Hsp90 is a chaperone protein that is involved in the folding and stabilization of other proteins. Inhibition of Hsp90 can lead to the degradation of certain proteins that are important for cancer cell survival and proliferation.
Biochemical and Physiological Effects:
EMD 1214063 has been shown to have a number of biochemical and physiological effects. In addition to its antitumor activity, it has been shown to inhibit the production of pro-inflammatory cytokines and reduce neuropathic pain in animal models. It has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of EMD 1214063 is its potential as a therapeutic agent in the treatment of cancer and other diseases. It has also been shown to have good pharmacokinetic properties, making it a promising candidate for further development. However, there are also limitations to its use in lab experiments. For example, it may have off-target effects that could complicate interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on EMD 1214063. One area of interest is in the development of analogs with improved potency and selectivity. Another area of research is in the identification of biomarkers that can predict response to treatment with EMD 1214063. Furthermore, there is potential for combination therapy with other drugs to enhance its therapeutic effects. Overall, EMD 1214063 is a promising compound that warrants further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis of EMD 1214063 has been described in scientific literature. The compound is typically synthesized through a multi-step process involving the reaction of various reagents and intermediates. The final step involves the reaction of 2-methoxy-5-(4-morpholinylsulfonyl)aniline with 2-(4-morpholinyl)ethyl isocyanate to yield the target compound.

Scientific Research Applications

EMD 1214063 has been studied for its potential therapeutic applications in various diseases. One area of research has been in the treatment of cancer. Studies have shown that EMD 1214063 has antitumor activity and can inhibit the growth of cancer cells in vitro. It has also been shown to have potential therapeutic effects in other diseases such as inflammation and neuropathic pain.